Cas no 2248399-44-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate
• CAS No: 2248399-44-0
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6083105
• PubChem ID: 165727337
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248399-44-0
• EN300-6521185
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate

• Inchi： 1S/C20H18N2O5/c23-18(27-22-19(24)16-3-1-2-4-17(16)20(22)25)13-14-5-7-15(8-6-14)21-9-11-26-12-10-21/h1-8H,9-13H2
• InChI Key： NLLCASJTPFQUAD-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(CC(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[4-(Morpholin-4-Yl)Phenyl]Acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(morpholin-4-yl)phenyl]acetate (CAS No: 2248399-44-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an isoindole ring system with a morpholine moiety, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and materials science. The isoindole core of this compound is known for its ability to form stable complexes with metal ions, which has led to its use in designing novel catalysts and sensors. Additionally, the morpholine group attached to the phenyl ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-[4-(Morpholin-4-Yl)Phenyl]Acetate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability in experimental settings.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point of around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound. These studies reveal that the morpholine group significantly influences the molecule's electronic properties, enhancing its ability to participate in hydrogen bonding and π-interactions. Such insights are crucial for designing molecules with specific reactivity patterns.

The application of this compound extends into the field of materials science, where it has been used as a precursor for synthesizing advanced polymers and self-healing materials. Its ability to form covalent bonds under mild conditions makes it ideal for such applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-2-Yl 2-[4-(Morpholin-4-Yl)Phenyl]Acetate (CAS No: 2248399-44-) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and favorable chemical properties continue to make it a focal point for researchers aiming to develop cutting-edge solutions in chemistry and beyond.